Cas no 24285-73-2 (Oxazole,2-(4-chlorophenyl)-5-phenyl-)

• Product Name: Oxazole,2-(4-chlorophenyl)-5-phenyl-
• CAS No: 24285-73-2
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 275482
• PubChem ID: 259758
• Update Time: 2025-04-19

Oxazole,2-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(4-chlorophenyl)-5-phenyl-
• 2-(4-chloro-phenyl)-5-phenyl-oxazole
• 2-(4-Chlorophenyl)-5-phenyloxazole
• 2-(4-Chlor-phenyl)-5-phenyl-oxazol
• 2-(4-Chlorphenyl)-5-phenyloxazol (V)
• AC1L61RS
• AC1Q1HFE
• AC1Q3ITX
• CBMicro_002830
• CTK4F3300
• NSC90301
• SureCN4885324
• SMSF0018595
• DTXSID70293508
• oxazole, 2-(4-chlorophenyl)-5-phenyl-
• NCGC00326905-01
• AB01100181-04
• EU-0007290
• NSC821732
• BIM-0002879.P001
• NSC-90301
• NSC-821732
• CB04804
• AKOS001034781
• SR-01000455543
• SR-01000455543-1
• ANIDZBXFEWCCDB-UHFFFAOYSA-N
• 2-(4-Chlorphenyl)-5-phenyloxazol
• Z56802416
• SCHEMBL4885324
• 2-(4-chlorophenyl)-5-phenyl-1,3-oxazole
• 24285-73-2

• Inchi： 1S/C15H10ClNO/c16-13-8-6-12(7-9-13)15-17-10-14(18-15)11-4-2-1-3-5-11/h1-10H
• InChI Key： ANIDZBXFEWCCDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 255.0452
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles